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Compound of Interest

Compound Name:
1-(3-Chlorophenyl)cyclopentane-

1-carboxylic acid

Cat. No.: B122613 Get Quote

An In-depth Technical Guide: 1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid

This technical guide provides a comprehensive overview of 1-(3-Chlorophenyl)cyclopentane-
1-carboxylic acid, tailored for researchers, scientists, and professionals in drug development.

The document details its chemical identity, physicochemical properties, safety information, and

potential synthetic methodologies.

Chemical Identity and Structure
IUPAC Name: The formal IUPAC name for the compound is 1-(3-

chlorophenyl)cyclopentanecarboxylic acid[1].

Chemical Structure: The molecule consists of a cyclopentane ring double-bonded to a

carboxylic acid group and a 3-chlorophenyl group at the same carbon position.

Physicochemical and Safety Data
The key properties and identifiers for 1-(3-Chlorophenyl)cyclopentane-1-carboxylic acid are

summarized in the tables below.

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 143328-21-6 [1]

Molecular Formula C₁₂H₁₃ClO₂ [1]

Molecular Weight 224.69 g/mol [1]

Physical Form Solid [1]

Purity 95% [1]

InChI Key
GGEPQYZXKVJSEX-

UHFFFAOYSA-N
[1]

| Storage | Room Temperature |[1] |

Table 2: Safety and Hazard Information

Identifier Code Description Reference

Signal Word Warning [1]

Hazard Statements H302 Harmful if swallowed. [1]

H315 Causes skin irritation. [1]

H319
Causes serious eye

irritation.
[1]

H335
May cause respiratory

irritation.
[1]

Precautionary

Statements
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1]

| | P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. |[1] |
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Synthetic Approaches
While a specific, detailed protocol for the synthesis of 1-(3-Chlorophenyl)cyclopentane-1-
carboxylic acid is not readily available in the provided search results, a common and effective

method for synthesizing structurally similar compounds, such as 1-aryl-cycloalkanecarboxylic

acids, involves the hydrolysis of a corresponding nitrile precursor. This approach is widely used

in organic synthesis.

Generalized Experimental Protocol: Synthesis via Nitrile
Hydrolysis
This protocol is a generalized procedure based on methods for analogous compounds, such as

the synthesis of 1-(4-chlorophenyl)cyclobutane carboxylic acid[2].

Step 1: Synthesis of the Nitrile Precursor The synthesis would begin by preparing the

precursor, 1-(3-chlorophenyl)cyclopentane-1-carbonitrile. This can often be achieved through

the reaction of 3-chlorophenylacetonitrile with 1,4-dibromobutane under basic conditions, a

method adapted from the synthesis of similar cyclopropane derivatives[3].

Step 2: Hydrolysis of the Nitrile

The 1-(3-chlorophenyl)cyclopentane-1-carbonitrile intermediate is mixed with a solvent such

as ethylene glycol.

A strong aqueous base, for example, a 40% w/w potassium hydroxide solution, is added to

the mixture[2].

The reaction mixture is heated to reflux and maintained for several hours (e.g., 18 hours)

under an inert atmosphere, such as argon, to drive the hydrolysis to completion[2].

After cooling, the mixture is diluted with ice water and extracted with a non-polar organic

solvent (e.g., diethyl ether) to remove any unreacted starting material or non-acidic

byproducts.

The aqueous layer, containing the carboxylate salt, is then carefully acidified with a strong

acid (e.g., HCl) until a precipitate forms.
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The resulting solid, which is the desired carboxylic acid, is collected by filtration, washed with

water to remove inorganic salts, and dried.

Further purification can be achieved by recrystallization from a suitable solvent system, such

as petroleum ether, to yield the final product as a crystalline solid[2].

Mandatory Visualization: Synthetic Workflow
The following diagram illustrates the generalized workflow for the synthesis of 1-(3-
Chlorophenyl)cyclopentane-1-carboxylic acid via the nitrile hydrolysis route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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